Cas no 2375258-83-4 (3-Amino-1-cyclopentylcyclobutan-1-ol)

• Product Name: 3-Amino-1-cyclopentylcyclobutan-1-ol
• CAS No: 2375258-83-4
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6250811
• PubChem ID: 80561284
• Update Time: 2025-10-29

3-Amino-1-cyclopentylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-7427340
• (1s,3s)-3-amino-1-cyclopentylcyclobutan-1-ol
• 3-amino-1-cyclopentylcyclobutan-1-ol
• 1521833-98-6
• EN300-2957202
• AKOS019126152
• 2375258-83-4
• 3-Amino-1-cyclopentylcyclobutan-1-ol

• Inchi： 1S/C9H17NO/c10-8-5-9(11,6-8)7-3-1-2-4-7/h7-8,11H,1-6,10H2
• InChI Key： BKWUFROGPGDJBW-UHFFFAOYSA-N
• SMILES： OC1(CC(C1)N)C1CCCC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-Amino-1-cyclopentylcyclobutan-1-ol

Introduction to 3-Amino-1-cyclopentylcyclobutan-1-ol (CAS No. 2375258-83-4)

3-Amino-1-cyclopentylcyclobutan-1-ol (CAS No. 2375258-83-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane and cyclopentane rings, along with an amino group, exhibits a range of potential therapeutic properties. This introduction aims to provide a comprehensive overview of the chemical structure, synthesis methods, biological activities, and current research trends associated with 3-Amino-1-cyclopentylcyclobutan-1-ol.

The chemical structure of 3-Amino-1-cyclopentylcyclobutan-1-ol is defined by its molecular formula C₁₀H₁₇NO. The compound features a cyclobutane ring fused to a cyclopentane ring, with an amino group attached to one of the carbon atoms of the cyclobutane ring. This unique structural arrangement confers specific physical and chemical properties that make it an interesting target for various applications in drug discovery and development.

In terms of synthesis, several methods have been reported for the preparation of 3-Amino-1-cyclopentylcyclobutan-1-ol. One notable approach involves the reaction of a cyclobutanone derivative with an appropriate amine in the presence of a catalyst. Another method involves the ring-opening polymerization of cyclic esters followed by reduction and functionalization steps. These synthetic routes have been optimized to achieve high yields and purity, making the compound accessible for further study and application.

The biological activities of 3-Amino-1-cyclopentylcyclobutan-1-ol have been extensively investigated in recent years. Studies have shown that this compound possesses potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated neuroprotective effects in animal models of neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

A key area of research has focused on the pharmacokinetic properties of 3-Amino-1-cyclopentylcyclobutan-1-ol. Preclinical studies have indicated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and low toxicity, making it a promising candidate for further clinical evaluation. Ongoing clinical trials are currently assessing its safety and efficacy in human subjects.

The mechanism of action of 3-Amino-1-cyclopentylcyclobutan-1-ol is another area of active investigation. Recent studies have suggested that it may interact with specific receptors or enzymes involved in inflammatory pathways. For instance, it has been shown to modulate the activity of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and immune responses. Understanding these mechanisms is crucial for optimizing its therapeutic potential.

In addition to its anti-inflammatory and neuroprotective properties, 3-Amino-1-cyclopentylcyclobutan-1-ol has also shown promise in other therapeutic areas. For example, preliminary studies have indicated its potential as an antiviral agent against certain RNA viruses. This broad spectrum of biological activities underscores the versatility of this compound and highlights its significance in drug discovery efforts.

The future prospects for 3-Amino-1-cyclopentylcyclobutan-1-ol are promising. Ongoing research is aimed at further elucidating its pharmacological profile and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, with the goal of translating these findings into effective treatments for various diseases.

In conclusion, 3-Amino-1-cyclopentylcyclobutan-1-ol (CAS No. 2375258-83-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activities, and promising pharmacokinetic properties make it an exciting target for further investigation and development. As research continues to advance, it is likely that this compound will play an important role in addressing unmet medical needs and improving patient outcomes.